Cas no 62039-98-9 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-ethyl-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-ethyl-
• CAS No: 62039-98-9
• MF: C₁₁H₁₇N₅O
• MW: 235.285581350327
• CID: 459912
• PubChem ID: 21494304
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-ethyl-
• 6-(butylamino)-2-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• 62039-98-9
• 6-(Butylamino)-2-ethyl[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• SCHEMBL11847631
• DTXSID50614873

• Inchi： 1S/C11H17N5O/c1-3-5-8-12-9-6-7-10-14-15(4-2)11(17)16(10)13-9/h6-7H,3-5,8H2,1-2H3,(H,12,13)
• InChI Key： LKMODHBLZLWJLC-UHFFFAOYSA-N
• SMILES： O=C1N(CC)N=C2C=CC(=NN21)NCCCC

Computed Properties

• Exact Mass: 235.14351
• Monoisotopic Mass: 235.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.3